Cas no 565168-54-9 (β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)-)

• Product Name: β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)-
• CAS No: 565168-54-9
• MF: C₁₇H₁₈BrNO₄S
• MW: 412.298122882843
• CID: 5227365
• Update Time: 2026-03-07

β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)-

• Inchi： 1S/C17H18BrNO4S/c1-12-9-13(2)11-15(10-12)19(8-7-17(20)21)24(22,23)16-5-3-14(18)4-6-16/h3-6,9-11H,7-8H2,1-2H3,(H,20,21)
• InChI Key： QMGBCSKQSKPVAY-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=C(C)C=1)(CCC(=O)O)S(C1C=CC(Br)=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)-

Introduction to β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- (CAS No. 565168-54-9)

β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)-, identified by its CAS number 565168-54-9, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in various scientific disciplines.

The molecular structure of β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- consists of a β-alanine backbone modified with two distinct substituents: a 4-bromophenylsulfonyl group and a 3,5-dimethylphenyl group. This particular arrangement of functional groups imparts the compound with distinct chemical reactivity and potential biological activity. The presence of the bromine atom in the 4-bromophenylsulfonyl group enhances its electrophilicity, making it a valuable intermediate in organic synthesis and medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological and metabolic disorders. The structural features of β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- suggest that it may have potential applications in the design of drugs targeting these conditions. For instance, the sulfonyl group can interact with specific biological targets, while the dimethylphenyl group can influence the compound's pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The bromine atom in the 4-bromophenylsulfonyl group allows for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl groups into organic molecules, thereby creating more intricate structures with tailored biological activities.

Recent studies have also explored the use of β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- as a building block in the development of novel agrochemicals. The unique combination of functional groups in this compound makes it a versatile intermediate for synthesizing herbicides and pesticides with improved efficacy and selectivity. By modifying its structure further, researchers aim to develop compounds that can target specific pests while minimizing environmental impact.

The compound's potential applications extend beyond pharmaceuticals and agrochemicals. Its structural motifs are also relevant in materials science, particularly in the development of organic semiconductors and liquid crystals. The ability to fine-tune the electronic properties of these materials through strategic functionalization makes β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- an attractive candidate for research in this field.

In terms of synthesis, CAS No. 565168-54-9 represents a key intermediate that enables access to more complex molecules through multi-step synthetic routes. The availability of this compound as a commercial product simplifies the process for researchers who need to incorporate these structural elements into their synthetic plans. This accessibility is crucial for accelerating drug discovery and material science research.

The biological activity of this compound is currently under investigation by several research groups. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders due to its ability to interact with certain neurotransmitter receptors. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of new synthetic methodologies for this compound is also an area of active research. Researchers are exploring catalytic systems that can enhance the efficiency and selectivity of reactions involving these functional groups. Such advancements would not only improve the synthesis of β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)- but also contribute to broader advancements in organic chemistry.

In conclusion, CAS No. 565168-54-9, corresponding to β-Alanine, N-[(4-bromophenyl)sulfonyl]-N-(3,5-dimethylphenyl)-, is a multifaceted compound with significant potential in various fields of science and technology. Its unique structural features make it a valuable intermediate for pharmaceutical synthesis, agrochemical development, and materials science research. As our understanding of its properties continues to grow, so too will its applications across multiple disciplines.